Cas no 16588-35-5 (Benzaldehyde, 3-nitro-4-(phenylamino)-)

• Product Name: Benzaldehyde, 3-nitro-4-(phenylamino)-
• CAS No: 16588-35-5
• MF: C₁₃H₁₀N₂O₃
• MW: 242.2301030159
• CID: 1350069
• Update Time: 2024-08-17

Benzaldehyde, 3-nitro-4-(phenylamino)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 3-nitro-4-(phenylamino)-

• Inchi： 1S/C13H10N2O3/c16-9-10-6-7-12(13(8-10)15(17)18)14-11-4-2-1-3-5-11/h1-9,14H
• InChI Key： UZZKQPPQLDEJDP-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=C(NC2=CC=CC=C2)C([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 285.07503

Experimental Properties

• Density: 1.353±0.06 g/cm3(Predicted)
• Boiling Point: 402.8±40.0 °C(Predicted)
• PSA: 93.83
• pka: -6.13±0.40(Predicted)